Cas no 1058396-83-0 (2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide)

• Product Name: 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide
• CAS No: 1058396-83-0
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 6492555
• PubChem ID: 25885245
• Update Time: 2025-05-24

2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide
• 1058396-83-0
• 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide
• AKOS024501476
• VU0638018-1
• F5228-1343
• 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-pyridin-2-ylacetamide
• 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-2-yl)acetamide

• Inchi： 1S/C19H18N4O3/c1-2-26-15-8-6-14(7-9-15)16-11-19(25)23(13-21-16)12-18(24)22-17-5-3-4-10-20-17/h3-11,13H,2,12H2,1H3,(H,20,22,24)
• InChI Key： ASCPGVDCNOBZLH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CC(N(C=N1)CC(NC1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 350.13789045g/mol
• Monoisotopic Mass: 350.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1058396-83-0 and Product Name: 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide

The compound with the CAS number 1058396-83-0 and the product name 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and have been extensively studied for their roles in various therapeutic interventions.

At the core of this compound's structure lies a pyrimidinone core, which is a crucial pharmacophore in many bioactive molecules. The presence of a 4-ethoxyphenyl substituent at the 2 and 4 positions of the pyrimidine ring introduces hydrophobic interactions and electronic modulation, enhancing the molecule's binding affinity to biological targets. Additionally, the N-(pyridin-2-yl)acetamide moiety at the 1-position contributes to the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide exhibits strong binding affinity to enzymes involved in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent. The compound's ability to modulate these pathways is particularly intriguing, as it aligns with current trends in drug development aimed at targeting inflammation-related diseases.

Moreover, the structural features of this compound make it an excellent scaffold for further chemical modifications. Researchers have been exploring various derivatives of this molecule to enhance its pharmacological properties. For instance, modifications at the 4-ethoxyphenyl group have been shown to influence both potency and selectivity. These modifications are crucial for minimizing side effects and improving overall therapeutic efficacy. The versatility of this scaffold allows for the design of molecules with tailored biological activities, making it a valuable tool in drug discovery.

In vitro studies have demonstrated that 2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(pyridin-2-yl)acetamide exhibits significant inhibitory effects on key enzymes such as COX-2 and LOX. These enzymes are central players in inflammatory processes, and their inhibition has been linked to reduced inflammation and pain relief. The compound's mechanism of action appears to involve direct interaction with these enzymes' active sites, leading to their deactivation. This mechanism is particularly attractive from a therapeutic standpoint, as it offers a targeted approach to managing inflammatory conditions.

Another area of interest has been the compound's potential role in cancer therapy. Preliminary studies have suggested that 2-4-(4-etohydroxyphenyl)-6-oxxo-l , 6 -dihydroppyrmidin - l - yl - n -(pyridin - 2 - yl)acetamide can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival and proliferation. The pyrimidine core is known to interact with DNA and RNA, making it a promising candidate for anticancer agents. Further research is needed to fully elucidate its mechanisms of action in cancer cells and assess its potential as a chemotherapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrimidine ring system efficiently. The use of high-purity reagents and controlled reaction environments ensures that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of 1058396_83_0 are also an important consideration in its development as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and distributes effectively throughout various tissues upon administration. These properties are essential for ensuring that the drug reaches its target sites at effective concentrations while minimizing systemic side effects.

In conclusion,1058396_83_0 represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features make it an excellent scaffold for further chemical optimization, while its demonstrated biological activities highlight its importance as a research tool in medicinal chemistry. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in the development of novel therapeutics that address unmet medical needs.